Cas no 2228200-14-2 (2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol)

• Product Name: 2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol
• CAS No: 2228200-14-2
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 6547469
• PubChem ID: 165699423
• Update Time: 2025-06-11

2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol
• 2228200-14-2
• EN300-1941341
• 2-(methylamino)-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-ol

• Inchi： 1S/C9H11F3N2O/c1-13-5-8(15)7-3-2-6(4-14-7)9(10,11)12/h2-4,8,13,15H,5H2,1H3
• InChI Key： CYUDSCHKWJALQN-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C(CNC)O)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.2Ų

Additional information on 2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol

Introduction to 2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol (CAS No. 2228200-14-2)

2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol, identified by its CAS number 2228200-14-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a group of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methylamino group and a trifluoromethyl substituent on the pyridine ring, contribute to its unique chemical properties and make it a subject of intense study in drug discovery and development.

The methylamino moiety, characterized by its basicity and nucleophilicity, plays a crucial role in the compound's reactivity and interaction with biological targets. This group is often found in bioactive molecules where it serves as a key pharmacophore, facilitating binding to specific receptors or enzymes. In contrast, the trifluoromethyl group, known for its ability to modulate metabolic stability and lipophilicity, enhances the compound's pharmacokinetic profile. These structural elements collectively contribute to the molecule's potential as a lead compound in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol with various biological targets at an unprecedented level of detail. Studies using these methodologies have revealed that the compound exhibits promising binding affinities with certain enzymes and receptors implicated in inflammatory and metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors that can modulate these pathways effectively.

In vitro studies have demonstrated that 2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol possesses notable inhibitory activity against several key enzymes involved in disease pathogenesis. For instance, preliminary data suggest that this compound may interfere with the activity of Janus kinases (JAKs), which are central mediators in inflammatory responses. The ability to modulate JAK activity has been a focus of drug development efforts due to its potential in treating autoimmune diseases and chronic inflammation. Additionally, the compound's interaction with other signaling pathways, such as those involving protein tyrosine kinases, has been explored, indicating its broad spectrum of biological activity.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacological properties. The trifluoromethyl group in 2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol not only improves metabolic stability but also increases lipophilicity, which is often critical for drug absorption and distribution. Furthermore, fluorine atoms can influence electronic effects within the molecule, leading to altered binding interactions with biological targets. This has led to increased interest in fluorinated pyridines as pharmacophores in medicinal chemistry.

Current research efforts are focused on optimizing the structure of 2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol to enhance its therapeutic efficacy while minimizing potential side effects. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to identify analogs with improved properties. These approaches leverage high-resolution structural data from biologically relevant targets to guide the design of molecules that are more likely to succeed in clinical trials.

The synthesis of 2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it possible to produce this compound with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have been instrumental in streamlining synthetic routes, making them more efficient and scalable. These improvements are crucial for enabling further exploration of the compound's biological potential.

The potential therapeutic applications of 2-(methylamino)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-ol are vast and span multiple disease areas. Given its inhibitory activity against enzymes involved in inflammation and metabolism, it holds promise for treating conditions such as rheumatoid arthritis, obesity, and type 2 diabetes. Additionally, its interaction with other biological pathways suggests possible applications in oncology and neurology. As research progresses, clinical trials will be essential to validate these preclinical findings and assess the safety and efficacy of this compound in human populations.

In conclusion, 2-(methylamino)-1-